molecular formula C17H18BrN3O3S B7704031 N-(3-fluorophenyl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide

N-(3-fluorophenyl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide

Cat. No. B7704031
M. Wt: 424.3 g/mol
InChI Key: MDYQXJNFMITNLK-ODLFYWEKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-fluorophenyl)-2-(N-methyl4-methylbenzenesulfonamido)acetamide, commonly known as FMMA, is a chemical compound that belongs to the class of sulfonamides. It is a white crystalline powder that is soluble in organic solvents like methanol, ethanol, and acetone. FMMA has been extensively studied for its potential application in the field of medicinal chemistry due to its unique chemical properties.

Mechanism of Action

FMMA acts as an inhibitor of carbonic anhydrase enzymes by binding to the active site of the enzyme. The sulfonamide group of FMMA interacts with the zinc ion present in the active site of the enzyme, thereby inhibiting its activity.
Biochemical and Physiological Effects:
FMMA has been shown to have a potent inhibitory effect on the activity of carbonic anhydrase enzymes. This inhibition can lead to changes in the acid-base balance of the body, which can have physiological effects. FMMA has also been shown to have potential anticancer activity by inhibiting the growth of cancer cells.

Advantages and Limitations for Lab Experiments

FMMA has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has a high binding affinity for carbonic anhydrase enzymes, making it a potent inhibitor. However, FMMA also has some limitations. It is a relatively new compound that has not been extensively studied for its potential side effects. It may also have limited solubility in aqueous solutions, which can affect its efficacy in certain experiments.

Future Directions

There are several potential future directions for the study of FMMA. One direction is to investigate its potential use as a therapeutic agent in the treatment of diseases like glaucoma, epilepsy, and cancer. Another direction is to study its potential side effects and toxicity in order to determine its safety for use in humans. Additionally, further research can be conducted to optimize the synthesis method of FMMA and to improve its efficacy as an inhibitor of carbonic anhydrase enzymes.

Synthesis Methods

FMMA can be synthesized through a multistep process that involves the reaction of 3-fluoroaniline with 4-methylbenzenesulfonyl chloride in the presence of a base like triethylamine. The resulting intermediate is then treated with N-methylglycine to obtain FMMA.

Scientific Research Applications

FMMA has been studied for its potential application as an inhibitor of carbonic anhydrase enzymes. Carbonic anhydrases are enzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate ions and protons. They play a crucial role in many physiological processes like acid-base balance, respiration, and ion transport. Inhibition of carbonic anhydrase enzymes has been shown to have therapeutic potential in the treatment of various diseases like glaucoma, epilepsy, and cancer.

properties

IUPAC Name

N-[(Z)-(3-bromophenyl)methylideneamino]-2-[methyl-(4-methylphenyl)sulfonylamino]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18BrN3O3S/c1-13-6-8-16(9-7-13)25(23,24)21(2)12-17(22)20-19-11-14-4-3-5-15(18)10-14/h3-11H,12H2,1-2H3,(H,20,22)/b19-11-
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MDYQXJNFMITNLK-ODLFYWEKSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)N(C)CC(=O)NN=CC2=CC(=CC=C2)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=C(C=C1)S(=O)(=O)N(C)CC(=O)N/N=C\C2=CC(=CC=C2)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18BrN3O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

424.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.